molecular formula C13H18O3 B8585994 3,4-Dipropoxybenzaldehyde CAS No. 34841-08-2

3,4-Dipropoxybenzaldehyde

Cat. No. B8585994
CAS RN: 34841-08-2
M. Wt: 222.28 g/mol
InChI Key: IOKYUTCABAXWAK-UHFFFAOYSA-N
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Description

3,4-Dipropoxybenzaldehyde is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,4-Dipropoxybenzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-Dipropoxybenzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

34841-08-2

Product Name

3,4-Dipropoxybenzaldehyde

Molecular Formula

C13H18O3

Molecular Weight

222.28 g/mol

IUPAC Name

3,4-dipropoxybenzaldehyde

InChI

InChI=1S/C13H18O3/c1-3-7-15-12-6-5-11(10-14)9-13(12)16-8-4-2/h5-6,9-10H,3-4,7-8H2,1-2H3

InChI Key

IOKYUTCABAXWAK-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=C(C=C(C=C1)C=O)OCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To protocatechualdehyde (4.45 g) dissolved in dimethylformamide (65 ml) were added 1-propylbromide (9.91 g) and potassium carbonate (13.4 g), and the resulting mixture was stirred at room temperature for 19 hours. The reaction mixture was diluted with ethyl acetate, washed respectively with water, a 1 N aqueous solution of sodium hydroxide, water and an aqueous saturated solution of sodium chloride, and the organic layer was dried with anhydrous magnesium sulfate. After concentration under reduced pressure to remove the solvent, the residue was subjected to purification using silica gel column chromatography (hexane:ethyl acetate=4:1) to obtain 3,4-dipropoxybenzaldehyde (6.72 g) as a yellow oil.
Quantity
4.45 g
Type
reactant
Reaction Step One
Quantity
65 mL
Type
solvent
Reaction Step One
Quantity
9.91 g
Type
reactant
Reaction Step Two
Quantity
13.4 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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